Cas no 1805312-90-6 (3-(Difluoromethyl)-4-methylpyridine-5-carboxylic acid)

• Product Name: 3-(Difluoromethyl)-4-methylpyridine-5-carboxylic acid
• CAS No: 1805312-90-6
• MF: C₈H₇F₂NO₂
• MW: 187.143489122391
• CID: 4811982
• Update Time: 2025-11-02

3-(Difluoromethyl)-4-methylpyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-4-methylpyridine-5-carboxylic acid

• Inchi： 1S/C8H7F2NO2/c1-4-5(7(9)10)2-11-3-6(4)8(12)13/h2-3,7H,1H3,(H,12,13)
• InChI Key： MFMBNMRUCGOXNC-UHFFFAOYSA-N
• SMILES： FC(C1C=NC=C(C(=O)O)C=1C)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 199
• XLogP3: 1.4
• Topological Polar Surface Area: 50.2

Additional information on 3-(Difluoromethyl)-4-methylpyridine-5-carboxylic acid

Comprehensive Guide to 3-(Difluoromethyl)-4-methylpyridine-5-carboxylic acid (CAS No. 1805312-90-6)

3-(Difluoromethyl)-4-methylpyridine-5-carboxylic acid (CAS No. 1805312-90-6) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its difluoromethyl and carboxylic acid functional groups, has garnered attention for its unique chemical properties and potential in drug discovery. In this article, we delve into its structure, synthesis, applications, and market trends, addressing common queries from researchers and industry professionals.

The molecular structure of 3-(Difluoromethyl)-4-methylpyridine-5-carboxylic acid features a pyridine ring substituted with a difluoromethyl group at the 3-position and a methyl group at the 4-position, along with a carboxylic acid moiety at the 5-position. This arrangement imparts distinct electronic and steric properties, making it a valuable intermediate in the synthesis of bioactive molecules. Researchers often explore its reactivity in cross-coupling reactions and heterocyclic chemistry, which are hot topics in modern organic synthesis.

One of the most frequently asked questions about 3-(Difluoromethyl)-4-methylpyridine-5-carboxylic acid is its role in pharmaceutical development. Recent studies highlight its utility in designing enzyme inhibitors and receptor modulators, particularly in targeting metabolic disorders and inflammatory diseases. The difluoromethyl group enhances the compound's metabolic stability, a key consideration in drug design. Additionally, its carboxylic acid functionality allows for further derivatization, enabling the creation of novel drug candidates with improved efficacy.

In the agrochemical sector, 3-(Difluoromethyl)-4-methylpyridine-5-carboxylic acid is explored for its potential as a pesticide intermediate. The fluorine atoms in its structure contribute to increased lipophilicity, which can enhance the bioavailability of agrochemicals. This aligns with the growing demand for sustainable crop protection solutions, a trending topic in agricultural research. Companies are investing in fluorine-containing compounds to develop next-generation pesticides with lower environmental impact.

The synthesis of 3-(Difluoromethyl)-4-methylpyridine-5-carboxylic acid typically involves multi-step reactions, including halogenation, cross-coupling, and oxidation. Optimizing these processes is a common challenge for chemists, as reflected in search queries like "efficient synthesis of difluoromethyl pyridines." Recent advancements in catalytic methods and green chemistry have improved the yield and sustainability of its production, addressing industry concerns about cost and environmental impact.

Market trends indicate a rising demand for 3-(Difluoromethyl)-4-methylpyridine-5-carboxylic acid, driven by its applications in drug discovery and agrochemical innovation. Suppliers are expanding their portfolios to include high-purity batches of this compound, catering to the needs of research institutions and pharmaceutical companies. Searches for "CAS 1805312-90-6 suppliers" and "buy difluoromethyl pyridine derivatives" have increased, reflecting its commercial relevance.

From a regulatory perspective, 3-(Difluoromethyl)-4-methylpyridine-5-carboxylic acid is not classified as a hazardous material under major chemical inventories. However, researchers are advised to follow standard safety protocols when handling it, such as using personal protective equipment (PPE) and working in well-ventilated areas. This aligns with the broader emphasis on laboratory safety, a topic frequently searched by professionals in the field.

In conclusion, 3-(Difluoromethyl)-4-methylpyridine-5-carboxylic acid (CAS No. 1805312-90-6) is a versatile compound with promising applications in pharmaceuticals and agrochemicals. Its unique structure and reactivity make it a valuable tool for researchers exploring heterocyclic chemistry and drug design. As the demand for innovative chemical solutions grows, this compound is poised to play a pivotal role in advancing scientific and industrial progress.